Cas no 103680-87-1 (3-(4-methoxy)-benzyl-7-hydroxy-4-chromanone)

3-(4-Methoxy)-benzyl-7-hydroxy-4-chromanone is a chromanone derivative characterized by its methoxy-substituted benzyl group and hydroxyl functionality at the 7-position. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its structural resemblance to bioactive flavonoid scaffolds. The presence of both electron-donating (methoxy) and hydrogen-bonding (hydroxy) groups enhances its reactivity in selective chemical transformations. Its well-defined crystalline structure facilitates purification and characterization, making it suitable for research applications in medicinal chemistry and material science. The compound’s stability under standard conditions ensures reliable handling and storage.
3-(4-methoxy)-benzyl-7-hydroxy-4-chromanone structure
103680-87-1 structure
Product name:3-(4-methoxy)-benzyl-7-hydroxy-4-chromanone
CAS No:103680-87-1
MF:C17H16O4
MW:284.306545257568
CID:2008048
PubChem ID:51136567

3-(4-methoxy)-benzyl-7-hydroxy-4-chromanone Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxy)-benzyl-7-hydroxy-4-chromanone
    • 7-hydroxy-3-(4-methoxybenzyl)chroman-4-one
    • 7-hydroxy-4'-methoxyhomoisoflavanone
    • Dihydrobonducellin
    • 2,3-Dihydro-7-hydroxy-3-[(4-methoxyphenyl)methyl]-4H-1-benzopyran-4-one
    • CHEBI:181229
    • 103680-87-1
    • NCGC00384490-01!7-hydroxy-3-[(4-methoxyphenyl)methyl]-2,3-dihydrochromen-4-one
    • 7-hydroxy-3-[(4-methoxyphenyl)methyl]-2,3-dihydrochromen-4-one
    • AKOS040736423
    • FS-8013
    • HY-N12988
    • CS-1099877
    • 7-hydroxy-3-[(4-methoxyphenyl)methyl]-2,3-dihydro-1-benzopyran-4-one
    • MSK194470
    • Inchi: 1S/C17H16O4/c1-20-14-5-2-11(3-6-14)8-12-10-21-16-9-13(18)4-7-15(16)17(12)19/h2-7,9,12,18H,8,10H2,1H3
    • InChI Key: UCRZVWKJRYPHMU-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2C(C(C1)CC1C=CC(=CC=1)OC)=O)O

Computed Properties

  • Exact Mass: 284.10485899g/mol
  • Monoisotopic Mass: 284.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.266±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 132-134 ºC
  • Solubility: Almost insoluble (0.014 g/l) (25 º C),

3-(4-methoxy)-benzyl-7-hydroxy-4-chromanone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AE28404-5mg
Dihydrobonducellin
103680-87-1 98.0%
5mg
$660.00 2024-04-20

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